![molecular formula C14H19BrN2O4S B7339700 2-(3-bromophenyl)-2-[(3R)-3-methyl-4-methylsulfonylpiperazin-1-yl]acetic acid](/img/structure/B7339700.png)
2-(3-bromophenyl)-2-[(3R)-3-methyl-4-methylsulfonylpiperazin-1-yl]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3-bromophenyl)-2-[(3R)-3-methyl-4-methylsulfonylpiperazin-1-yl]acetic acid, commonly known as BPIP, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of BPIP is not fully understood, but it is thought to involve the inhibition of various enzymes and transporters, such as DPP-4 and the dopamine transporter. BPIP may also interact with other targets, such as ion channels and receptors, to produce its effects.
Biochemical and Physiological Effects:
BPIP has been shown to produce various biochemical and physiological effects, depending on the target and concentration. For example, BPIP has been shown to inhibit DPP-4 activity and to increase insulin secretion in pancreatic beta cells. BPIP has also been shown to induce apoptosis in cancer cells and to inhibit dopamine uptake in neurons.
Advantages and Limitations for Lab Experiments
BPIP has several advantages for lab experiments, such as its high potency and selectivity for various targets, its ease of synthesis, and its potential as a scaffold for the development of novel compounds. However, BPIP also has some limitations, such as its low solubility in aqueous solutions and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the study of BPIP, including the development of novel BPIP derivatives with improved pharmacological properties, the investigation of BPIP's potential as a therapeutic agent for various diseases, and the use of BPIP as a tool for studying the function of various targets in the body. Additionally, further research is needed to fully understand the mechanism of action of BPIP and its effects on various physiological and pathological conditions.
Synthesis Methods
BPIP can be synthesized using a multi-step process involving the reaction of 3-bromobenzaldehyde with 3R-methyl-4-methylsulfonylpiperazine, followed by the addition of acetic anhydride and hydrolysis of the resulting compound. The yield of BPIP can be improved by optimizing the reaction conditions, such as temperature, reaction time, and reactant ratios.
Scientific Research Applications
BPIP has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. In medicinal chemistry, BPIP has been shown to exhibit potent inhibitory activity against the enzyme dipeptidyl peptidase-4 (DPP-4), which is a target for the treatment of type 2 diabetes. BPIP has also been investigated as a potential anti-cancer agent, as it has been shown to induce apoptosis in cancer cells.
In drug discovery, BPIP has been used as a scaffold for the development of novel compounds with improved pharmacological properties. For example, BPIP derivatives have been synthesized and tested for their activity against various targets, such as the dopamine transporter and the serotonin transporter.
In neuroscience, BPIP has been studied for its potential as a tool for investigating the function of the dopamine transporter. BPIP has been shown to bind to the dopamine transporter with high affinity and selectivity, and to inhibit dopamine uptake in a dose-dependent manner. This makes BPIP a useful tool for studying the role of the dopamine transporter in various physiological and pathological conditions.
Properties
IUPAC Name |
2-(3-bromophenyl)-2-[(3R)-3-methyl-4-methylsulfonylpiperazin-1-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19BrN2O4S/c1-10-9-16(6-7-17(10)22(2,20)21)13(14(18)19)11-4-3-5-12(15)8-11/h3-5,8,10,13H,6-7,9H2,1-2H3,(H,18,19)/t10-,13?/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYSOOEKCIFPQEV-VUUHIHSGSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCN1S(=O)(=O)C)C(C2=CC(=CC=C2)Br)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CN(CCN1S(=O)(=O)C)C(C2=CC(=CC=C2)Br)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19BrN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.